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Compound of Interest

Compound Name: PNU-140975

Cat. No.: B1678924

For laboratory professionals engaged in drug development and scientific research, the safe
handling and disposal of chemical compounds like PNU-140975 are paramount to ensuring
personnel safety and environmental protection. This guide provides a comprehensive overview
of the necessary procedures for the proper disposal of PNU-140975, drawing upon established
protocols for hazardous chemical waste management. All procedures must be conducted in
strict accordance with local, state, and federal regulations, and researchers should always
consult their institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Chemical and Physical Properties Overview

A thorough understanding of a compound's properties is fundamental to its safe handling and
disposal. While specific data for PNU-140975 is not publicly available, the following table
outlines typical data points found in a Safety Data Sheet (SDS) for similar small molecule
compounds. Researchers must refer to the specific SDS for PNU-140975 for accurate

information.
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Property Data
Appearance Typically a crystalline solid.

Often soluble in organic solvents such as
Solubility Dimethyl Sulfoxide (DMSO), Dimethylformamide

(DMF), and Ethanol.[1]

Storage (Solid)

Recommended to be stored at +4°C or -20°C as
a solid.[1]

Storage (Solutions)

Solutions are typically stored at -20°C for short-
term use (up to one month) or at -80°C for

longer-term stability.[1]

Hazards

May cause skin irritation, serious eye irritation,

and respiratory irritation. Avoid breathing dust.

Personal Protective Equipment (PPE)

When handling PNU-140975 in either solid or solution form, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to minimize exposure risk.

. Hand Body Respiratory
Task Eye Protection ) . .
Protection Protection Protection
Safety glasses o
o ) Nitrile gloves )
_ _ with side shields _ N95 respirator or
Handling Solid ) (double-gloving Laboratory coat. )
or chemical work in a fume
PNU-140975 recommended). [2]
splash goggles. 2] hood.[2]
[2]
Handling PNU- ) Butyl rubber or )
i Chemical splash Laboratory coat. Work in a fume
140975 in fluoroelastomer
) goggles.[2] [2] hood.[2]
Solution gloves.[2]

Step-by-Step Disposal Procedures
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The proper disposal of PNU-140975 and any contaminated materials is a critical aspect of
laboratory safety. The following workflow diagrams and procedures outline the decision-making
process and necessary steps.

Disposal Decision Workflow
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Caption: Decision workflow for PNU-140975 waste disposal.
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Experimental Protocols: Safe Handling and Disposal
Working with Powdered PNU-140975:

Preparation: Work within a chemical fume hood or other ventilated enclosure.[2] Ensure the
work area is clean and all necessary equipment is readily accessible.[2]

Weighing: Use a calibrated analytical balance inside the fume hood.[2] Keep the primary
container of PNU-140975 closed when not in use to prevent dust generation.[2]

Cleaning: After handling, clean any contaminated surfaces and equipment with a solvent-
moistened wipe (e.g., 70% ethanol).[2] Dispose of the wipe in the designated chemical waste
container.[2]

Disposal of Solid PNU-140975 Waste:

Categorization: Unused or expired solid PNU-140975 is classified as hazardous chemical
waste.[1]

Packaging: If possible, dispose of the compound in its original, clearly labeled container.[1] If
repackaging is necessary, use a compatible container (e.g., glass or polyethylene) with a
secure cap.[1]

Labeling: The container must be clearly labeled as "Hazardous Waste" with the full chemical
name "PNU-140975".[1] Do not use abbreviations.[3] The label should also include the date
of waste generation and the principal investigator's contact information.[1]

Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.[1][3]

Collection: Contact your institution's EHS department to schedule a pickup for hazardous
waste.[1]

Disposal of Liquid PNU-140975 Waste:

o Categorization: Solutions of PNU-140975 are considered hazardous liquid chemical waste.
[1] Never dispose of these solutions down the drain.[1][2]
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o Collection: Collect liquid waste in a designated, leak-proof, and chemically compatible
container with a secure lid.[3][4] It is best practice to place this container within a secondary
container to prevent spills.[4]

e Segregation: Do not mix different types of waste. For instance, separate halogenated and
non-halogenated solvent waste.[5]

o Labeling and Storage: Follow the same labeling and storage procedures as for solid waste.
Disposal of Contaminated Materials:

» Solid Contaminated Waste: Items such as gloves, pipette tips, and vials that have been in
direct contact with PNU-140975 should be collected in a designated, clearly labeled, and
sealed container for hazardous waste disposal.[1]

o Sharps: Chemically contaminated needles, blades, and broken glass must be disposed of in
a labeled, puncture-proof sharps container.[3][5]

o Empty Containers: An "empty" PNU-140975 container must be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone) before it can be considered for regular disposal.[1][6] The
rinsate from this process is hazardous liquid waste and must be collected accordingly.[1]
After rinsing and air-drying in a fume hood, deface the original label, and the container may
then be disposed of in the regular trash or recycling, pending institutional policies.[1][6]

Spill and Emergency Procedures

In the event of a spill, evacuate the area and consult the Safety Data Sheet for PNU-140975.
For minor spills, and if it is safe to do so, use an appropriate absorbent material, collect the
waste in a sealed container, and dispose of it as hazardous waste. For major spills, contact
your institution's EHS department immediately.

Hazardous Waste Labeling Workflow
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Caption: Workflow for labeling PNU-140975 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. benchchem.com [benchchem.com]

e 3. nswai.org [nswai.org]

e 4. Procedure for disposal of radioactive waste - NTNU [i.ntnu.no]

e 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PNU-
140975]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678924#pnu-140975-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

